2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine

• IUPAC Name: 4-[4-(pyrazin-2-yloxymethyl)piperidin-1-yl]thieno[2,3-d]pyrimidine
• InChI: InChI=1S/C16H17N5OS/c1-6-21(15-13-3-8-23-16(13)20-11-19-15)7-2-12(1)10-22-14-9-17-4-5-18-14/h3-5,8-9,11-12H,1-2,6-7,10H2
• InChI Key: VGQYJOOIUKEORI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1COC2=NC=CN=C2)C3=C4C=CSC4=NC=N3
• Molecular Formula: C16H17N5OS
• Molecular Weight: 327.4 g/mol

Description

The compound “2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine” is a derivative of thieno[3,2-d]pyrimidin-4-amine. It has been studied for its potential as a Mycobacterium tuberculosis bd oxidase inhibitor.

Scientific Research Applications

2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine has been studied for its potential applications in various scientific fields. In biochemistry, it has been used as a probe for examining protein-ligand interactions. In molecular biology, it has been used to study the structure and function of enzymes. In medicine, it has been studied as a potential therapeutic agent for the treatment of cancer and other diseases.

Mechanism of Action

Target of Action

Thieno[3,2-d]pyrimidines, a class of compounds to which this compound belongs, have been reported to exhibit diverse biological activities . They are known to interact with various enzymes and receptors, influencing cellular processes.

Mode of Action

Thieno[3,2-d]pyrimidines are known to interact with their targets through various mechanisms, often acting as inhibitors . The compound’s interaction with its targets can lead to changes in cellular processes, potentially altering cell function or viability.

Biochemical Pathways

Thieno[3,2-d]pyrimidines have been reported to influence several pathways, including those involved in cell proliferation, survival, and inflammation . The compound’s effects on these pathways can lead to downstream effects on cell function and viability.

Result of Action

Thieno[3,2-d]pyrimidines have been reported to exhibit various effects, including anti-inflammatory, antibacterial, and antifungal activities . These effects are likely the result of the compound’s interactions with its targets and its influence on various biochemical pathways.

Advantages and Limitations for Lab Experiments

2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is stable in a variety of solvents. Additionally, it is relatively non-toxic, making it safe to handle and use in experiments. However, it is important to note that this compound is an inhibitor of AChE, and thus should be used with caution in experiments involving this enzyme.

Future Directions

There are a number of potential future directions for the research and development of 2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine. These include further investigation into its potential therapeutic applications, such as in the treatment of cancer and other diseases. Additionally, further research could be conducted into its potential applications in biochemistry and molecular biology, such as its use as a probe for studying protein-ligand interactions. Finally, further research could be conducted into its biochemical and physiological effects, such as its effects on inflammation, hormone production, and enzyme activity.

Synthesis Methods

2-[(1-{thieno[2,3-d]pyrimidin-4-yl}piperidin-4-yl)methoxy]pyrazine can be synthesized via a two-step process. The first step involves reacting 2-amino-4-thiopyrimidine with ethyl chloroformate to form a chloroformate ester. The second step involves reacting the ester with 4-methoxy-piperidine to form this compound. The reaction is carried out in a solvent such as dimethyl sulfoxide (DMSO) or tetrahydrofuran (THF) under basic conditions.